Cas no 2070896-68-1 (Methyl2,3-Dihydronaphtho[1,2-b]furan-3-acetate)

• Product Name: Methyl2,3-Dihydronaphtho[1,2-b]furan-3-acetate
• CAS No: 2070896-68-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 4635984
• Update Time: 2025-06-15

Methyl2,3-Dihydronaphtho[1,2-b]furan-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate
• Naphtho[1,2-b]furan-3-acetic acid, 2,3-dihydro-, methyl ester
• Methyl2,3-Dihydronaphtho[1,2-b]furan-3-acetate

• Inchi： 1S/C15H14O3/c1-17-14(16)8-11-9-18-15-12-5-3-2-4-10(12)6-7-13(11)15/h2-7,11H,8-9H2,1H3
• InChI Key： DHSNIEOMMPTXPO-UHFFFAOYSA-N
• SMILES： O1CC(CC(OC)=O)C2=CC=C3C(=C12)C=CC=C3

Additional information on Methyl2,3-Dihydronaphtho[1,2-b]furan-3-acetate

Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate (CAS No. 2070896-68-1): A Comprehensive Overview

Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate (CAS No. 2070896-68-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its complex molecular structure, holds potential applications in various areas, including pharmaceuticals, materials science, and chemical synthesis.

The chemical structure of Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate is defined by a naphthofuran core with a methyl acetate substituent. The naphthofuran moiety is a bicyclic aromatic system that combines the properties of naphthalene and furan, providing a unique set of chemical and physical properties. The methyl acetate group adds further functionality and reactivity to the molecule.

Recent research has highlighted the importance of Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate in the development of novel pharmaceuticals. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate can effectively inhibit the production of pro-inflammatory cytokines in vitro.

In addition to its potential in pharmaceutical applications, Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate has been explored for its use in materials science. The compound's aromatic structure and functional groups make it an attractive candidate for the synthesis of advanced polymers and coatings. Research published in the Journal of Polymer Science has shown that derivatives of this compound can be used to create polymers with enhanced mechanical properties and thermal stability.

The synthetic routes to produce Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate have been extensively studied. One common method involves the condensation of a suitable naphthalene derivative with a furan-containing reagent followed by esterification with methanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic methods for this compound.

The physical properties of Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate are also noteworthy. It is typically a white crystalline solid with a melting point ranging from 85°C to 90°C. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for various applications where solubility and stability are critical factors.

Safety considerations are an essential aspect when handling any chemical compound. While Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

In conclusion, Methyl 2,3-Dihydronaphtho[1,2-b]furan-3-acetate (CAS No. 2070896-68-1) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.